Cas no 28485-14-5 (5-Pyrimidinesulfonylchloride, 1-butyl-1,2,3,4-tetrahydro-2,4-dioxo-)
28485-14-5 structure
Product Name:5-Pyrimidinesulfonylchloride, 1-butyl-1,2,3,4-tetrahydro-2,4-dioxo-
CAS No:28485-14-5
MF:C8H11ClN2O4S
MW:266.701939821243
CID:281477
PubChem ID:309898
Update Time:2025-04-19
5-Pyrimidinesulfonylchloride, 1-butyl-1,2,3,4-tetrahydro-2,4-dioxo- Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinesulfonylchloride, 1-butyl-1,2,3,4-tetrahydro-2,4-dioxo-
- 1-butyl-2,4-dioxopyrimidine-5-sulfonyl chloride
- AC1L7G34
- CTK1A6354
- NSC212356
- NSC-212356
- 28485-14-5
- 1-Butyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride
- AKOS013664518
- DTXSID80309583
-
- Inchi: 1S/C8H11ClN2O4S/c1-2-3-4-11-5-6(16(9,14)15)7(12)10-8(11)13/h5H,2-4H2,1H3,(H,10,12,13)
- InChI Key: VEEAVNBAIBTSRS-UHFFFAOYSA-N
- SMILES: ClS(C1C(NC(N(C=1)CCCC)=O)=O)(=O)=O
Computed Properties
- Exact Mass: 266.01293
- Monoisotopic Mass: 266.013
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 437
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 91.9Ų
Experimental Properties
- Density: 1.52
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.577
- PSA: 83.55
- LogP: 1.34500
5-Pyrimidinesulfonylchloride, 1-butyl-1,2,3,4-tetrahydro-2,4-dioxo- Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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